Cas no 160911-11-5 (1-Fluoro-3-methoxy-5-methylbenzene)

1-Fluoro-3-methoxy-5-methylbenzene structure
160911-11-5 structure
Product Name:1-Fluoro-3-methoxy-5-methylbenzene
CAS No:160911-11-5
MF:C8H9FO
MW:140.154865980148
MDL:MFCD13185608
CID:1066919
PubChem ID:21304350
Update Time:2025-04-20

1-Fluoro-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-3-methoxy-5-methylbenzene
    • 3-Fluoro-5-Methylanisole
    • C8H9FO
    • 3-Fluoro-5-methoxytoluene
    • KB-82791
    • PC7519
    • SureCN11885
    • 5-Fluoro-3-methylanisole
    • Benzene, 1-fluoro-3-methoxy-5-methyl-
    • NXQRCQBERAYLSB-UHFFFAOYSA-N
    • FCH1123042
    • Z0238
    • ST24038025
    • AKOS022181141
    • 1-Fluoro-3-methoxy-5-methyl-benzene
    • DTXSID40612166
    • DB-348211
    • SY110363
    • 160911-11-5
    • CS-W006428
    • SCHEMBL11885
    • DS-15223
    • MFCD13185608
    • W16724
    • AMY6254
    • MDL: MFCD13185608
    • Inchi: 1S/C8H9FO/c1-6-3-7(9)5-8(4-6)10-2/h3-5H,1-2H3
    • InChI Key: NXQRCQBERAYLSB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C)C=1)OC

Computed Properties

  • Exact Mass: 140.063743068g/mol
  • Monoisotopic Mass: 140.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.046±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 164.2±20.0 ºC (760 Torr),
  • Flash Point: 55.3±14.0 ºC,
  • Solubility: Very slightly soluble (0.69 g/l) (25 º C),

1-Fluoro-3-methoxy-5-methylbenzene Pricemore >>

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